Cas no 68644-36-0 (1,3,5,7-tetraoxotetradecahydropyrrolo[3'',4'':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid)

• Product Name: 1,3,5,7-tetraoxotetradecahydropyrrolo[3'',4'':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid
• CAS No: 68644-36-0
• MF: C₁₄H₁₂N₂O₈
• MW: 336.253684043884
• CID: 971690
• PubChem ID: 339144
• Update Time: 2025-04-19

1,3,5,7-tetraoxotetradecahydropyrrolo[3'',4'':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-tetraoxotetradecahydropyrrolo[3'',4'':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid
• 1,3,5,7-tetraoxo-tetradecahydro-pyrrolo[3',4':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid
• 5,8-Dicarboxy-bicyclo< 4.2.0> octan-2,3,6,7-tetracarboxydiimid
• AC1L7PBJ
• CHEMBL430420
• DTXSID50320780
• NSC-364190
• 68644-36-0
• NSC364190

• Inchi： 1S/C14H12N2O8/c17-9-3-1-2(4(3)10(18)15-9)8(14(23)24)6-5(7(1)13(21)22)11(19)16-12(6)20/h1-8H,(H,21,22)(H,23,24)(H,15,17,18)(H,16,19,20)
• InChI Key： IYCWTTIACPTBRO-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1)=O)C1C(C(=O)O)C3C(NC(C3C(C(=O)O)C12)=O)=O

Computed Properties

• Exact Mass: 336.05936
• Monoisotopic Mass: 336.05936535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 167Ų

Experimental Properties

• PSA: 166.94
• LogP: -1.91720